Cas no 137910-24-8 (1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester)

1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester structure
137910-24-8 structure
Product name:1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
CAS No:137910-24-8
MF:C22H22O6S2
MW:446.53648
CID:1255727
PubChem ID:71341797

1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
    • bis(3,5-dimethylphenyl) benzene-1,3-disulfonate
    • 137910-24-8
    • DTXSID00768653
    • Inchi: InChI=1S/C22H22O6S2/c1-15-8-16(2)11-19(10-15)27-29(23,24)21-6-5-7-22(14-21)30(25,26)28-20-12-17(3)9-18(4)13-20/h5-14H,1-4H3
    • InChI Key: MHGJGVYADQOELV-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC(=C1)OS(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)OC3=CC(=CC(=C3)C)C)C

Computed Properties

  • Exact Mass: 446.08586
  • Monoisotopic Mass: 446.08578076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 5.6

Experimental Properties

  • PSA: 86.74

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